Cas no 878425-97-9 (1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 878425-97-9
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5556055
• Update Time: 2025-10-29

1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-1-(4-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C20H22N2O4S/c1-3-26-19-7-5-4-6-16(19)22-18-13-27(24,25)12-17(18)21(20(22)23)15-10-8-14(2)9-11-15/h4-11,17-18H,3,12-13H2,1-2H3
• InChI Key： SWUPITZMIMMIHQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2OCC)C2CS(=O)(=O)CC2N1C1=CC=C(C)C=C1

Additional information on 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Introduction to 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 878425-97-9)

The compound 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione, identified by its CAS number 878425-97-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity. The presence of a hexahydro-1H-5lambda6-thieno3,4-dimidazole core and substituents such as 2-ethoxyphenyl and 4-methylphenyl positions makes this molecule a subject of considerable interest for medicinal chemists and biologists.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thieno[3,4-d]imidazole scaffolds in drug discovery. These structures are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of rings and substituents in 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione may contribute to its unique pharmacological profile. For instance, the hexahydro moiety can influence the compound's solubility and metabolic stability, while the aromatic rings provide opportunities for strong interactions with biological targets.

In the context of contemporary drug development, compounds with dual functionality—such as those capable of interacting with multiple receptors or enzymes—are highly sought after. The structural features of this compound suggest that it may exhibit such properties. Preliminary computational studies have indicated potential binding affinity to targets involved in inflammatory responses and neurodegenerative diseases. These findings align with ongoing efforts to identify novel therapeutic agents that can address complex pathologies by modulating intricate biological networks.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The integration of a thieno[3,4-d]imidazole core with alkoxy and aryl substituents requires careful optimization to ensure regioselectivity and yield. Advances in catalytic methods have enabled more efficient routes to such complex molecules, reducing both environmental impact and production costs. This aligns with broader trends in green chemistry, where sustainable practices are increasingly prioritized.

From a pharmacological perspective, the potential bioactivity of 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione is further illuminated by its structural analogs. Several related compounds have shown promise in preclinical trials for conditions ranging from pain management to cancer therapy. The modifications present in this molecule—such as the 2-ethoxyphenyl group—may enhance its efficacy or selectivity compared to simpler derivatives. Such fine-tuning is a hallmark of modern medicinal chemistry, where subtle changes in structure can yield significant improvements in therapeutic outcomes.

The role of computational modeling in understanding molecular interactions cannot be overstated. High-throughput virtual screening has become an indispensable tool for identifying promising candidates like this one. By leveraging advanced algorithms and large datasets, researchers can predict binding affinities and mechanisms of action with remarkable accuracy. This approach not only accelerates the drug discovery process but also reduces reliance on empirical testing alone—a critical factor in bringing new therapies to market efficiently.

As interest in personalized medicine grows, compounds like 1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione are being explored for their potential to tailor treatment strategies to individual patients. The versatility of heterocyclic scaffolds allows for diverse modifications that can be optimized based on genetic or environmental factors unique to each individual. Such innovations underscore the dynamic interplay between chemistry and medicine in addressing global health challenges.

The future development of this compound will likely involve interdisciplinary collaboration between synthetic chemists, biochemists, and clinicians. Preclinical studies will be essential to validate its safety and efficacy before human trials can commence. Regulatory agencies continue to emphasize rigorous testing protocols to ensure that new drugs meet high standards of quality and performance. This cautious yet proactive approach reflects both scientific rigor and a commitment to patient well-being.

In conclusion,1-(2-ethoxyphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 878425-97-9) exemplifies the cutting edge of pharmaceutical innovation. Its complex structure offers untapped potential for therapeutic applications across multiple disease areas while showcasing advancements in synthetic methodology and computational biology. As research progresses，this compound will serve as a valuable tool for understanding how molecular design translates into clinical benefit—a testament to the enduring power of chemical exploration.